Cas no 2757998-99-3 ((2E,4E)-6-{[(benzyloxy)carbonyl]amino}hexa-2,4-dienoic acid)

• Product Name: (2E,4E)-6-{[(benzyloxy)carbonyl]amino}hexa-2,4-dienoic acid
• CAS No: 2757998-99-3
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 5976613
• PubChem ID: 165752047
• Update Time: 2025-11-06

(2E,4E)-6-{[(benzyloxy)carbonyl]amino}hexa-2,4-dienoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37102082
• 2757998-99-3
• (2E,4E)-6-{[(benzyloxy)carbonyl]amino}hexa-2,4-dienoic acid

• Inchi： 1S/C14H15NO4/c16-13(17)9-5-2-6-10-15-14(18)19-11-12-7-3-1-4-8-12/h1-9H,10-11H2,(H,15,18)(H,16,17)/b6-2+,9-5+
• InChI Key： JDVPHKJBBFXQKM-VDESZNBCSA-N
• SMILES： O(C(NC/C=C/C=C/C(=O)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.10010796g/mol
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Additional information on (2E,4E)-6-{[(benzyloxy)carbonyl]amino}hexa-2,4-dienoic acid

(2E,4E)-6-{[(Benzyloxy)carbonyl]amino}hexa-2,4-dienoic Acid: A Comprehensive Overview

The compound with CAS No. 2757998-99-3, known as (2E,4E)-6-{[(benzyloxy)carbonyl]amino}hexa-2,4-dienoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its unique structure, which includes a conjugated diene system and a protected amino group, making it a valuable substrate for further chemical modifications and biological studies.

The molecular structure of this compound consists of a hexa-2,4-dienoic acid backbone with an (E,E)-configuration at the double bonds. The presence of the (benzyloxy)carbonyl (Cbz) group attached to the amino functionality introduces additional complexity and reactivity to the molecule. This configuration not only enhances the stability of the amino group but also provides opportunities for selective deprotection in synthetic chemistry.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The conjugated diene system in (2E,4E)-6-{[(benzyloxy)carbonyl]amino}hexa-2,4-dienoic acid is known to exhibit significant photoreactivity, making it a promising candidate for applications in photodynamic therapy (PDT). Additionally, the presence of the Cbz-protected amino group allows for controlled release of bioactive molecules under specific conditions, further expanding its utility in medicinal chemistry.

From a synthetic perspective, this compound serves as an excellent precursor for the construction of more complex molecules. Its synthesis involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Researchers have employed various strategies, including enantioselective catalysis and click chemistry, to optimize the production process and improve yields.

In terms of biological activity, (2E,4E)-6-{[(benzyloxy)carbonyl]amino}hexa-2,4-dienoic acid has shown potential as an anti-inflammatory agent due to its ability to modulate key signaling pathways involved in inflammation. Preclinical studies have demonstrated its efficacy in reducing inflammatory markers in animal models, suggesting its potential as a lead compound for therapeutic development.

The latest advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular docking studies have revealed its ability to bind to specific protein targets with high affinity, providing insights into its mechanism of action at the molecular level.

In conclusion, (2E,4E)-6-{[(benzyloxy)carbonyl]amino}hexa-2,4-dienoic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in synthetic chemistry and drug discovery. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing scientific knowledge and therapeutic innovations.